Cas no 2640977-78-0 (7-[4-(Propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione)

• Product Name: 7-[4-(Propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• CAS No: 2640977-78-0
• MF: C₁₆H₁₈N₄O₂S
• MW: 330.404721736908
• CID: 5319298
• PubChem ID: 155798474
• Update Time: 2025-07-14

7-[4-(Propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-[4-(1-Methylethyl)-2-benzothiazolyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• 7-[4-(propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• AKOS040731842
• F6796-9597
• 2640977-78-0
• 7-[4-(Propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• Inchi： 1S/C16H18N4O2S/c1-9(2)10-4-3-5-11-12(10)17-15(23-11)20-7-6-16(8-20)13(21)18-14(22)19-16/h3-5,9H,6-8H2,1-2H3,(H2,18,19,21,22)
• InChI Key： UJYHGNSAYADMBV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C(C)C)C=2N=C1N1CCC2(C(NC(N2)=O)=O)C1

Computed Properties

• Exact Mass: 330.11504700g/mol
• Monoisotopic Mass: 330.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.65±0.20(Predicted)

Additional information on 7-[4-(Propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione

Professional Introduction to Compound with CAS No. 2640977-78-0 and Product Name: 7-[4-(Propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione

The compound with the CAS number 2640977-78-0 and the product name 7-[4-(Propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a novel class of spirocyclic triazines, which have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a benzothiazole moiety and a triazaspiro[4.4]nonane core suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of spirocyclic compounds has seen remarkable progress, particularly in the design of molecules that exhibit enhanced binding affinity and selectivity towards biological receptors. The structural framework of 7-[4-(Propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione incorporates elements that are known to modulate enzyme activity and receptor interactions. Specifically, the triazaspiro[4.4]nonane scaffold provides a rigid structure that can stabilize binding interactions, while the benzothiazole component introduces hydrophobic and aromatic interactions that are crucial for target recognition.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents for neurological disorders. Studies have indicated that spirocyclic triazines can interact with neurotransmitter receptors in a manner that mimics natural ligands. The benzothiazole moiety, in particular, has been shown to exhibit properties that are relevant to the modulation of serotonin receptors, which are implicated in conditions such as depression and anxiety. The propanyl substituent further enhances the compound's solubility and bioavailability, making it more suitable for oral administration.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies using 7-[4-(Propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione have revealed its potential to interact with proteins involved in inflammation and pain signaling pathways. This aligns well with current trends in drug discovery, where targeting multiple pathways simultaneously can lead to more effective treatments.

The synthesis of this compound involves a series of carefully orchestrated reactions that highlight the expertise required in modern organic chemistry. The spirocyclic core is formed through a cyclization reaction between a triazine precursor and an appropriate spirocyclic intermediate. The introduction of the benzothiazole group is achieved through nucleophilic substitution reactions under controlled conditions. These synthetic steps underscore the importance of precision in constructing complex molecular architectures.

In terms of pharmacokinetic properties, 7-[4-(Propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione demonstrates promising characteristics for clinical translation. Preliminary studies have shown that it exhibits moderate oral bioavailability and a favorable metabolic profile. This is attributed to its stable molecular structure and the presence of functional groups that resist rapid degradation by metabolic enzymes.

The compound's potential extends beyond neurological applications; it has also shown promise in preclinical models related to cardiovascular diseases. The triazaspiro[4.4]nonane scaffold is known to interact with enzymes involved in lipid metabolism, suggesting that this compound could modulate cholesterol levels and improve vascular health. Further investigation into these mechanisms could open up new therapeutic avenues.

As research continues to uncover the diverse biological activities of spirocyclic compounds like 7-[4-(Propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione, it is essential to adopt sustainable synthetic methodologies. Green chemistry principles are being increasingly integrated into drug discovery processes to minimize environmental impact while maintaining high yields and purity standards.

The role of computational tools in predicting the efficacy and safety of new compounds cannot be overstated. Advanced modeling techniques allow researchers to simulate interactions at an atomic level, providing insights into how modifications to the molecular structure can enhance or diminish biological activity. This approach has been instrumental in refining lead compounds like this one for optimal performance.

In conclusion,2640977-78-0 represents a significant contribution to the field of medicinal chemistry due to its innovative structure and potential therapeutic applications. The combination of a triazaspiro[4.4]nonane core with a benzothiazole moiety offers a unique platform for developing novel treatments across multiple disease areas. As research progresses，the full therapeutic potential of this compound will continue to be explored，driven by advancements in synthetic chemistry、computational biology，and pharmacological studies.